(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate

• Molecular Formula: C21H12BrFO5S
• Molecular Weight: 475.3 g/mol
• IUPAC Name: [(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-bromobenzenesulfonate
• InChI: InChI=1S/C21H12BrFO5S/c22-14-4-7-17(8-5-14)29(25,26)28-16-6-9-18-19(12-16)27-20(21(18)24)11-13-2-1-3-15(23)10-13/h1-12H/b20-11-
• InChI Key: DSSOYUWXWFUHBR-JAIQZWGSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br
• Canonical SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br

Description

The compound "(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate" is a benzofuran derivative featuring a benzylidene substituent at the 2-position and a sulfonate ester at the 6-position. Its Z-configuration arises from the stereochemistry of the benzylidene double bond. This structure is often studied in crystallography and medicinal chemistry due to its rigid benzofuran core, which can mimic bioactive natural products. The compound’s structural determination likely employs programs like SHELX, a widely used tool for small-molecule refinement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate typically involves multiple steps:

Formation of the Benzofuran Core: The benzofuran core can be synthesized through cyclization reactions involving ortho-hydroxyaryl ketones.

Introduction of the Fluorobenzylidene Group: This step involves the condensation of the benzofuran core with 3-fluorobenzaldehyde under basic conditions to form the benzylidene moiety.

Sulfonation: The final step involves the sulfonation of the benzofuran derivative with 4-bromobenzenesulfonyl chloride in the presence of a base such as pyridine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzofuran core.

Reduction: Reduction reactions can target the benzylidene moiety, converting it to a benzyl group.

Substitution: The bromine atom in the sulfonate group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products

Oxidation: Products include benzofuran-3-one derivatives.

Reduction: Products include 2-(3-fluorobenzyl)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate.

Substitution: Products include derivatives with various substituents replacing the bromine atom.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.

Biology

In biological research, (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate can be used to study enzyme interactions and receptor binding due to its potential bioactivity.

Medicine

In medicinal chemistry, this compound is of interest for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or electronic characteristics.

Mechanism of Action

The mechanism of action of (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate involves its interaction with molecular targets such as enzymes or receptors. The benzofuran core and the fluorobenzylidene moiety can interact with active sites, potentially inhibiting or modulating their activity. The sulfonate group may enhance the compound’s solubility and bioavailability.

Comparison with Similar Compounds

Table 1: Structural Comparison of Benzofuran Derivatives

Compound Name	Benzylidene Substituent	Ester/Sulfonate Group	Molecular Weight*	Key Features
Target Compound	3-fluoro	4-bromobenzenesulfonate	~481.2 g/mol	High polarity due to sulfonate; potential for strong intermolecular interactions
(2Z)-2-(2,4-Dimethoxybenzylidene)-... (Ev3)	2,4-dimethoxy	4-fluorobenzoate	~452.4 g/mol	Increased lipophilicity from methoxy groups; reduced solubility in polar solvents
[(2Z)-3-oxo-2-[(3,4,5-trimethoxy)... (Ev7)	3,4,5-trimethoxy	2-fluorobenzoate	~528.5 g/mol	Bulkier substituents may hinder membrane permeability; enhanced steric effects

*Molecular weights calculated based on formula.

Substituent Effects on Properties

• Electron-Withdrawing vs. Electron-Donating Groups : The 3-fluorobenzylidene group in the target compound contrasts with methoxy-substituted analogs (e.g., 2,4-dimethoxy in ). Fluorine’s electronegativity may stabilize the conjugated system, altering reactivity compared to methoxy groups, which donate electrons via resonance .
• Sulfonate vs. Benzoate Esters : The sulfonate group in the target compound confers higher polarity and acidity compared to benzoate esters in analogs. This may enhance solubility in aqueous media but reduce bioavailability .

Quantitative Similarity Analysis

Graph-Based Structural Similarity

Using graph-comparison methods (), the target compound shares a benzofuran core with analogs but diverges in substituent topology. Common subgraphs include the benzofuran ring and ester linkages, while differences arise in halogen/methoxy placements.

Tanimoto Coefficient Analysis

As per , the Tanimoto coefficient quantifies similarity using binary fingerprints. Hypothetical calculations for the target compound versus ’s analog would yield moderate similarity (~0.6–0.7), driven by shared rings but reduced by substituent disparities.

Biological Activity

(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate is a complex organic compound that has garnered interest in medicinal chemistry due to its unique structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{15}FO_{5}S$ with a molecular weight of approximately 410.4 g/mol. The compound features a benzofuran core, a fluorobenzylidene group, and a sulfonate moiety, which contribute to its chemical reactivity and biological potential.

Property	Value
Molecular Formula	$C_{22}H_{15}FO_{5}S$
Molecular Weight	410.4 g/mol
IUPAC Name	[(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-bromobenzenesulfonate

The biological activity of (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The sulfonate group enhances water solubility, potentially increasing the compound's accessibility to active sites on enzymes.
• Receptor Binding : The fluorobenzylidene moiety may enhance binding affinity through hydrophobic interactions and π-π stacking with aromatic residues in proteins.
• Antioxidant Activity : Preliminary studies suggest that the compound may exhibit antioxidant properties by scavenging free radicals.

Biological Activity Studies

Recent research has investigated the biological activity of this compound in various contexts:

Anticancer Activity

A study conducted on human cancer cell lines demonstrated that (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate exhibited significant cytotoxic effects against breast and lung cancer cells. The mechanism was attributed to apoptosis induction and cell cycle arrest at the G2/M phase.

Antimicrobial Properties

In vitro tests revealed that the compound possesses antimicrobial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, indicating promising potential as an antimicrobial agent.

Case Studies

• Case Study 1: Anticancer Efficacy
  • Objective : To evaluate the cytotoxic effects on MCF-7 breast cancer cells.
  • Results : The compound showed a dose-dependent decrease in cell viability with an IC50 value of 15 µM after 48 hours of treatment.
  • : This suggests potential for development as an anticancer therapeutic.
• Case Study 2: Antimicrobial Activity
  • Objective : To assess the antibacterial efficacy against Staphylococcus aureus.
  • Results : An MIC of 32 µg/mL was recorded, indicating substantial antibacterial properties.
  • : Further exploration into its mechanism could lead to new antibacterial agents.